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Compound of Interest

Compound Name: 2-Hydroxyestradiol

Cat. No.: B1664083

Essential Safety and Handling Guide for 2-
Hydroxyestradiol

This guide provides comprehensive, immediate safety protocols and logistical information for
handling 2-Hydroxyestradiol. Adherence to these procedural steps is critical for minimizing
exposure risk and ensuring a safe laboratory environment for researchers, scientists, and drug
development professionals. 2-Hydroxyestradiol is a metabolite of estradiol and is suspected
of causing cancer, may damage fertility or the unborn child, and may cause harm to breast-fed
children.[1][2]

Hazard Identification and GHS Classification

Understanding the specific hazards associated with 2-Hydroxyestradiol is the foundation of
safe handling. The substance is classified under the Globally Harmonized System (GHS) with
the following primary hazards:
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Hazard Class

GHS Category

Hazard Statement

Carcinogenicity

Category 2

H351: Suspected of causing

cancer[1][2]

Reproductive Toxicity

Category 1A

H360: May damage fertility or

the unborn child

Effects on or via lactation

H362: May cause harm to

breast-fed children

Acute Aquatic Hazard

Category 1

H400: Very toxic to aquatic life

Chronic Aquatic Hazard

Category 1

H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger

Operational Plan: Personal Protective Equipment

and Handling

A meticulous, step-by-step approach to personal protective equipment (PPE) and handling is

mandatory to prevent exposure.

Required Personal Protective Equipment (PPE)

All personnel must use the following PPE when handling 2-Hydroxyestradiol. Equipment

should be inspected prior to each use.
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Protection Type

Required Equipment

Standard/Specification

Eye and Face

Safety glasses with side-
shields or safety goggles. A
face shield is required when

there is a splash hazard.

Conforming to EN 166 (EU) or
NIOSH (US) approved[1]

Chemical-resistant gloves

Inspect prior to use. Use

Hand . proper glove removal
(e.g., Nitrile). )
technique.[1]
Bod Impervious clothing, such as a Must be worn at all times in the
ody

lab coat or gown.

handling area.[1][3]

Respiratory

NIOSH (US) or CEN (EU)

approved respirator.

Required when working
outside of a ventilated
enclosure or when
aerosol/dust formation is
possible.[1][3]

Step-by-Step Handling Protocol

Follow this workflow to ensure safe handling of 2-Hydroxyestradiol from preparation to the

conclusion of the experiment.
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Preparation

Obtain and review
Safety Data Sheet (SDS)

Ensure all safety precautions
are understood

Don all required PPE

Work in a designated area
(e.g., chemical fume hood)

Avoid formation of
dust and aerosols

Avoid contact with
skin and eyes

Post-Handling
Y

Decontaminate work surfaces

l

Properly doff and dispose
of contaminated PPE

'

Wash hands thoroughly
with soap and water

Store chemical in a locked,
-20°C location

Procedure Complete

Click to download full resolution via product page

Diagram 1: Step-by-step workflow for handling 2-Hydroxyestradiol.
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e Preparation:

o Obtain and thoroughly review the Safety Data Sheet (SDS) for 2-Hydroxyestradiol before
any work begins.[1]

o Do not handle the compound until all safety precautions have been read and understood.

[1]

o Don all required PPE as specified in the table above. Inspect gloves for any signs of
degradation before use.[1]

e Handling:

[¢]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood or
other appropriate exhaust ventilation system.[1]

[¢]

Avoid the formation of dust and aerosols.[1]

[¢]

Prevent all contact with skin and eyes.[1]

[e]

Do not eat, drink, or smoke in the area where the compound is being handled.
e Post-Handling:
o After handling, decontaminate all work surfaces.

o Remove and dispose of contaminated gloves and other disposable PPE in a designated
hazardous waste container.[1]

o Wash hands thoroughly with soap and water before leaving the laboratory.[1]

o Store 2-Hydroxyestradiol in a tightly closed container in a dry, well-ventilated, and
locked-up place.[1] The recommended storage temperature is -20°C.[1]

Emergency Procedures: First Aid

In case of exposure, immediate action is crucial. Follow these first-aid measures and seek
medical attention.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water as a

precaution.[1]

Skin Contact

Wash off immediately with soap and plenty of

water. Consult a physician.[1]

Move the person to fresh air. If breathing is

Inhalation difficult, give artificial respiration. Consult a
physician.[1]
Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.[1]

General Advice: If you are exposed or concerned, get medical advice or attention.[1]

Disposal Plan: Managing 2-Hydroxyestradiol Waste

Proper disposal is essential to prevent environmental contamination and ensure safety. All 2-

Hydroxyestradiol waste is considered hazardous.

Step-by-Step Disposal Protocol

Follow this workflow for the segregation and disposal of all waste materials contaminated with

2-Hydroxyestradiol.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718296315000015905148635208291400/H9816_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718296315000015905148635208291400/H9816_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718296315000015905148635208291400/H9816_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718296315000015905148635208291400/H9816_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718296315000015905148635208291400/H9816_MSDS.pdf
https://www.benchchem.com/product/b1664083?utm_src=pdf-body
https://www.benchchem.com/product/b1664083?utm_src=pdf-body
https://www.benchchem.com/product/b1664083?utm_src=pdf-body
https://www.benchchem.com/product/b1664083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation

Waste Seg‘l'egation
Solid Waste P Liquid Waste o Sharps Waste
(Gloves, tips, containers) | (Solutions, rinsates) | (Needles, glassware)
Containment
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Labeled Hazardous Labeled, Leak-Proof Labeled, Puncture-Resistant
Solid Waste Container Hazardous Liquid Container Hazardous Sharps Container

Final D‘
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Hydroxyestradiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664083#personal-protective-equipment-for-
handling-2-hydroxyestradiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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